3-epi-24R 25-Dihydroxy Vitamin D3
Description
“3-epi-24R 25-Dihydroxy Vitamin D3” is a metabolite of Vitamin D3 . It is essential for the development of normal bone integrity and the healing of fractures . The natural form of this compound and its synthetic epimer were tested alone or in combination with 1α,25-dihydroxyvitamin D3 on normal bone development and other related variables of the Ca2+ homeostasis system .
Synthesis Analysis
The synthesis of “3-epi-24R 25-Dihydroxy Vitamin D3” involves metabolic conversion of Vitamin D3 . The two major forms of vitamin D, vitamin D3 and vitamin D2, are metabolized in the liver through hydroxylation to 25-hydroxyvitamin D species, and then further hydroxylated in the kidney to various dihydroxyvitamin D species .
Molecular Structure Analysis
The molecular formula of “3-epi-24R 25-Dihydroxy Vitamin D3” is C27 H44 O3 . Its molecular weight is 416.637 .
Chemical Reactions Analysis
The chemical reactions involving “3-epi-24R 25-Dihydroxy Vitamin D3” are complex and involve multiple steps. The most abundant vitamin D metabolite, 25 (OH)D, is considered the best marker for estimating vitamin D status and is therefore the most commonly measured in clinical practice .
Mechanism of Action
The primary action of 1,25(OH)2D occurs through its binding to the nuclear vitamin D receptor (VDR), which heterodimerizes with the retinoid X receptor and binds to vitamin D-responsive elements close to target genes . 1,25(OH)2D promotes intestinal calcium absorption and enhances osteoclast function, thus aiming to preserve calcium and phosphorus homeostasis and bone health .
Future Directions
There is currently no consensus on the 25(OH)D thresholds for defining vitamin D adequacy in order to prevent and/or treat chronic diseases . The only recommendations are related to skeletal outcomes . Based on this evidence, future research may focus on determining the optimal levels of “3-epi-24R 25-Dihydroxy Vitamin D3” to prevent extra-skeletal diseases and that might be desirable in order to prevent and/or cure them .
properties
CAS RN |
272776-87-1 |
|---|---|
Product Name |
3-epi-24R 25-Dihydroxy Vitamin D3 |
Molecular Formula |
C₂₇H₄₄O₃ |
Molecular Weight |
416.64 |
synonyms |
(3α,5Z,7E,24R)-9,10-Secocholesta-5,7,10(19)-triene-3,24,25-triol |
Origin of Product |
United States |
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